Cas no 2287319-22-4 ({[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287319-22-4
• MF: C₁₄H₁₈FN
• MW: 219.297827243805
• CID: 5963931
• PubChem ID: 137945870
• Update Time: 2025-10-23

{[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2287319-22-4
• {[3-(2-fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• EN300-6760531
• 1-[3-(2-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C14H18FN/c1-10-3-4-12(15)11(5-10)14-6-13(7-14,8-14)9-16-2/h3-5,16H,6-9H2,1-2H3
• InChI Key： DUNQYEJLZKBDIR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 219.142327740g/mol
• Monoisotopic Mass: 219.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Comprehensive Overview of {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS No. 2287319-22-4)

The compound {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine, identified by its CAS No. 2287319-22-4, represents a structurally unique molecule with significant potential in pharmaceutical and material science applications. Its distinctive bicyclo[1.1.1]pentane scaffold, combined with a fluoro-methylphenyl moiety, has garnered attention for its ability to modulate biological targets and enhance physicochemical properties. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and small-molecule inhibitors.

In recent years, the demand for novel bicyclic compounds like 2287319-22-4 has surged, driven by their ability to improve metabolic stability and bioavailability. The incorporation of a fluorine atom in the aromatic ring further enhances its binding affinity and selectivity, making it a valuable candidate for structure-activity relationship (SAR) studies. This aligns with current trends in medicinal chemistry, where fluorinated scaffolds are prioritized for their pharmacokinetic advantages.

The synthesis of {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine involves advanced cross-coupling methodologies and catalyzed ring-forming reactions, reflecting the growing emphasis on sustainable and efficient synthetic routes. Its three-dimensional rigidity is particularly appealing for designing conformationally constrained ligands, a hot topic in GPCR-targeted drug discovery. As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), this compound’s compact yet functionalized structure positions it as a promising building block.

Beyond therapeutics, CAS No. 2287319-22-4 has potential applications in agrochemicals and functional materials. Its lipophilic nature and steric hindrance properties are being investigated for polymer modification and surface coating technologies. These interdisciplinary applications highlight its versatility, addressing broader market needs such as green chemistry and high-performance materials.

From an analytical perspective, the characterization of 2287319-22-4 relies on techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, critical for reproducibility in research. The compound’s stability under physiological conditions is another focal point, especially for researchers exploring its in vivo efficacy and toxicological profile.

In summary, {[3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS No. 2287319-22-4) exemplifies innovation in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its relevance in addressing contemporary scientific challenges. As interest in sp3-rich architectures and fluorine chemistry grows, this compound is poised to play a pivotal role in advancing both academic and industrial research.